3-(2-amino-5-nitrophenyl)-1-methyl-2(1H)-quinoxalinone

• IUPAC Name: 3-(2-amino-5-nitrophenyl)-1-methylquinoxalin-2-one
• InChI: InChI=1S/C15H12N4O3/c1-18-13-5-3-2-4-12(13)17-14(15(18)20)10-8-9(19(21)22)6-7-11(10)16/h2-8H,16H2,1H3
• InChI Key: CBNODDLIJOMTFC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C(C1=O)C3=C(C=CC(=C3)[N+](=O)[O-])N
• Molecular Formula: C15H12N4O3
• Molecular Weight: 296.28 g/mol

Description

3-(2-amino-5-nitrophenyl)-1-methyl-2(1H)-quinoxalinone, also known as ANQX, is a synthetic compound that belongs to the quinoxaline family. ANQX has gained attention due to its potential applications in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

Synthesis and Chemical Reactions

• Quinoxaline derivatives, including 3-(2-amino-5-nitrophenyl)-1-methyl-2(1H)-quinoxalinone, are synthesized through various chemical reactions. These derivatives can undergo reactions with alkyl, benzyl, and arenesulfonyl halides, benzoyl chloride, and P2S5, leading to the formation of different quinoxaline compounds (Badr, El-Naggar, El-Sherief, & Mahgoub, 1984).

Crystal Structure Analysis

• The crystal structures of quinoxaline derivatives, including the 3-methyl-7-nitro-2(1H)-quinoxalinone variant, have been analyzed using X-ray single crystal and powder diffraction data. These analyses provide insights into the molecular arrangement and bonding patterns within these compounds (Mondieig et al., 2011).

Pharmacological Applications

• Quinoxaline derivatives are studied for their potential pharmacological applications. For example, they have been evaluated for antimalarial activity and their structure-activity relationships have been explored to enhance their efficacy (Werbel et al., 1986).

Use in Fluorescence and Photophysics

• Certain quinoxaline derivatives are used as fluorescence derivatization reagents. For example, 3-Bromomethyl-6,7-dimethoxy-1-methyl-2(1H)-quinoxalinone is utilized for the fluorescent tagging of carboxylic acids in high-performance liquid chromatography, demonstrating the compound's relevance in analytical chemistry (Yamaguchi et al., 1985).

Application in Novel Synthesis Techniques

• Innovative synthesis techniques have been developed for quinoxaline derivatives. For instance, a novel approach to synthesize 1-Phenyl-3-methyl-6-N,N-dibutylamino-2(1H)-quinoxalinone highlights the evolving methodologies in producing these compounds (Xiao, 2001).

Solid-Phase Synthesis for Pharmacological Relevance

• The solid-phase synthesis of quinoxalin-2(1H)-ones, including variants similar to 3-(2-amino-5-nitrophenyl)-1-methyl-2(1H)-quinoxalinone, has been explored. This method is particularly significant for producing pharmacologically relevant compounds efficiently (Carbain et al., 2016).

Exploring Molecular Interactions and Structures

• Studies on the structures of quinoxaline derivatives, such as the analysis of 1–4 quinolinone structures with bromine and nitrobenzyl ligands, contribute to a deeper understanding of molecular interactions and the potential for various applications in science and technology (Michelini et al., 2019).